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Compound of Interest

Compound Name: 1-Ethyl-3-nitrobenzene

Cat. No.: B1616244 Get Quote

An In-depth Technical Guide to 1-Ethyl-3-nitrobenzene

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-ethyl-3-nitrobenzene, tailored for researchers, scientists, and professionals in

drug development. The document details its characteristics, experimental protocols for its

synthesis, and relevant safety information.

Introduction
1-Ethyl-3-nitrobenzene is an aromatic organic compound with the chemical formula C₈H₉NO₂.

It serves as a key intermediate in various organic syntheses, including the preparation of m-

nitroacetylbenzene.[1] Understanding its physical and chemical properties is crucial for its

effective and safe use in research and manufacturing.

Chemical Structure and Identifiers
IUPAC Name: 1-ethyl-3-nitrobenzene[2]

Synonyms: m-Nitroethylbenzene, 3-Ethylnitrobenzene, Benzene, 1-ethyl-3-nitro-[2][3][4]

CAS Number: 7369-50-8[2][4]

Molecular Formula: C₈H₉NO₂[2][4]

SMILES: CCC1=CC(=CC=C1)--INVALID-LINK--[O-][2]
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InChIKey: RXAKLPGKSXJZEF-UHFFFAOYSA-N[2][4]

Physical Properties
The physical properties of 1-ethyl-3-nitrobenzene are summarized in the table below,

providing a consolidated view of its key characteristics.

Property Value Source(s)

Molecular Weight 151.16 g/mol [2]

Appearance Colorless to pale yellow liquid [5]

Melting Point -37.9 °C [1][3][6]

Boiling Point 242.5 - 243.2 °C at 760 mmHg [3][6]

Density 1.127 - 1.1345 g/cm³ [3][6]

Refractive Index 1.5359 - 1.544 [1][3][6]

Flash Point 105.3 °C [3]

Water Solubility Generally considered insoluble [5]

Solubility in Organic Solvents

Soluble in aromatic

hydrocarbons (benzene,

toluene) and polar organic

solvents (ethanol, acetone)

[5]

LogP (Octanol/Water Partition

Coefficient)
2.68 - 2.9 [3]

Topological Polar Surface Area

(TPSA)
45.8 Å² [2][3]

Chemical Properties and Reactivity
1-Ethyl-3-nitrobenzene exhibits reactivity typical of nitroaromatic compounds. The nitro group

is deactivating and meta-directing for electrophilic aromatic substitution reactions. The ethyl

group is an ortho, para-director, but the strong deactivating effect of the nitro group dominates.

The compound can undergo reduction of the nitro group to form 3-ethylaniline.
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Spectral Data
Mass Spectrometry: The NIST Mass Spectrometry Data Center has compiled mass

spectrum data (electron ionization) for 1-ethyl-3-nitrobenzene.[2][4]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.[2]

Nuclear Magnetic Resonance (NMR): Detailed NMR data can be accessed through

specialized chemical suppliers.[7]

Experimental Protocols
Synthesis of 1-Ethyl-3-nitrobenzene
Two primary methods for the synthesis of 1-ethyl-3-nitrobenzene are detailed below.

This method involves the reduction of the vinyl group of 3-nitrostyrene.

Experimental Procedure:

Dissolve 0.015 g of a suitable catalyst and 2 mmol of 3-nitrostyrene in 10 mL of ethanol in a

reaction vessel.

Place the reaction mixture under a hydrogen atmosphere.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon complete conversion of the starting material, remove the catalyst by filtration.

Evaporate the solvent under reduced pressure to obtain the purified 1-ethyl-3-nitrobenzene
product.[1][3]
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Synthesis via Hydrogenation of 3-Nitrostyrene
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Caption: Workflow for the synthesis of 1-ethyl-3-nitrobenzene from 3-nitrostyrene.

This patented method involves a three-step process starting from m-nitroacetophenone.[8]

Step 1: Synthesis of 1-(3-nitrophenyl)ethanol

Add methanol and m-nitroacetophenone (e.g., 6.6g, 40mmol) to a reaction flask.

Cool the mixture to 0°C.

Add sodium borohydride in batches and allow the reaction to proceed at room temperature.

Concentrate the methanol, perform an extraction, combine the organic phases, and

concentrate to obtain 1-(3-nitrophenyl)ethanol.[8]
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Step 2: Synthesis of 1-(1-iodoethyl)-3-nitrobenzene

Add dichloromethane, 1-(3-nitrophenyl)ethanol, imidazole, triphenylphosphine, and

elemental iodine to a reaction flask.

Allow the reaction to proceed at room temperature.

Extract the product, combine the organic phases, and concentrate to obtain the crude 1-(1-

iodoethyl)-3-nitrobenzene.[8]

Step 3: Synthesis of 1-ethyl-3-nitrobenzene

Dissolve the crude 1-(1-iodoethyl)-3-nitrobenzene in a polar solvent.

Add sodium borohydride in batches and react at room temperature.

Perform an extraction, combine the organic phases, and concentrate.

Purify the final product by distillation under reduced pressure to yield pure 1-ethyl-3-
nitrobenzene.[8]
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Synthesis from m-Nitroacetophenone
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Caption: Multi-step synthesis of 1-ethyl-3-nitrobenzene from m-nitroacetophenone.

Safety, Handling, and Storage
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H402 (Harmful to aquatic life).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P273

(Avoid release to the environment), P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Storage: Store at room temperature[1][6][9] or at 2-8°C, desiccated.
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Personal Protective Equipment: Use of appropriate personal protective equipment, including

gloves and eye protection, is recommended.

This guide provides a foundational understanding of 1-ethyl-3-nitrobenzene for scientific and

industrial applications. For more detailed information, consulting the cited sources is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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